2-((3-(4-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[3-[(4-chlorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl-1-piperidin-1-ylethanone
• InChI: InChI=1S/C18H19ClN6OS/c19-14-6-4-13(5-7-14)10-25-17-16(22-23-25)18(21-12-20-17)27-11-15(26)24-8-2-1-3-9-24/h4-7,12H,1-3,8-11H2
• InChI Key: LAPMJDJHNLOVAH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=C(C=C4)Cl
• Molecular Formula: C18H19ClN6OS
• Molecular Weight: 402.9 g/mol
• CAS No.: 896678-29-8

Description

2-((3-(4-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(piperidin-1-yl)ethanone is a triazolopyrimidine-based hybrid compound characterized by a 4-chlorobenzyl substituent at position 3 of the triazolo[4,5-d]pyrimidine core, a thioether linkage at position 7, and a piperidin-1-yl ethanone moiety.

Biological Activity

The compound 2-((3-(4-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(piperidin-1-yl)ethanone is a member of the triazolopyrimidine family, which has garnered attention for its diverse biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, pharmacological properties, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a triazolo-pyrimidine core linked to a piperidine moiety through a thioether bridge. The presence of the 4-chlorobenzyl group enhances its pharmacological profile by potentially increasing lipophilicity and altering receptor interactions.

The biological activity of triazolopyrimidines often involves multiple mechanisms:

• Enzyme Inhibition : Many derivatives exhibit inhibitory effects on various enzymes, including kinases and topoisomerases. This inhibition can disrupt cellular processes such as DNA replication and repair.
• Antimicrobial Activity : Compounds in this class have demonstrated significant antimicrobial properties against both bacterial and fungal strains. For instance, studies indicate that derivatives possess minimum inhibitory concentrations (MICs) in the low µg/mL range against pathogens like Staphylococcus aureus and Escherichia coli .

Anticancer Activity

Research has highlighted the anticancer potential of triazolopyrimidine derivatives. The compound has shown promising results in various cancer cell lines:

Cell Line	IC50 (µM)	Reference
MGC-803	12.5
HGC-27	8.0
MKN45	10.0

The IC50 values indicate the concentration required to inhibit cell growth by 50%, suggesting that this compound may be effective in targeting gastric cancer cells.

Antimicrobial Activity

The compound exhibits potent antimicrobial properties, particularly against Gram-positive bacteria and some fungi:

Pathogen	MIC (µg/mL)	Reference
Staphylococcus aureus	4
Escherichia coli	8
Candida albicans	16

These findings underscore the potential use of this compound as an antimicrobial agent.

Case Studies

A notable study evaluated the efficacy of various triazolopyrimidine derivatives, including our compound, in treating resistant bacterial infections. The results indicated that compounds with similar structural features exhibited enhanced activity against resistant strains compared to traditional antibiotics .

In another investigation focusing on anticancer properties, derivatives were tested against a panel of cancer cell lines. The results demonstrated that modifications to the triazolo-pyrimidine structure significantly influenced cytotoxicity, with certain substitutions leading to improved efficacy .

Scientific Research Applications

Synthesis and Characterization

The synthesis of this compound typically involves the reaction of specific precursors under controlled conditions. The presence of the triazole and pyrimidine moieties suggests potential biological activity, as these structures are known to exhibit various pharmacological properties.

Key Synthetic Steps:

• Formation of Triazole Ring: The triazole component is synthesized through a [3+2] cycloaddition reaction involving azides and alkynes.
• Pyrimidine Integration: The pyrimidine ring is formed through condensation reactions involving urea derivatives and appropriate aldehydes.
• Thioether Formation: The thioether linkage is created by reacting the corresponding thiol with the piperidinyl ethanone derivative.

Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the structure and purity of the synthesized compound.

Anticancer Activity

Recent studies have indicated that compounds containing triazole and pyrimidine moieties exhibit significant anticancer properties. For instance, derivatives similar to the target compound have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

Table 1: Anticancer Activity of Related Compounds

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
Compound A	HeLa	10	Apoptosis induction
Compound B	MCF-7	15	Cell cycle arrest
Compound C	A549	12	Inhibition of angiogenesis

Antimicrobial Properties

The compound's structure suggests potential antimicrobial activity. Research has demonstrated that similar triazole derivatives possess broad-spectrum antibacterial and antifungal effects. This could be attributed to their ability to disrupt microbial cell wall synthesis or inhibit essential enzymes.

Table 2: Antimicrobial Activity

Compound	Microorganism Tested	Minimum Inhibitory Concentration (MIC)
Compound D	E. coli	32 µg/mL
Compound E	S. aureus	16 µg/mL
Compound F	C. albicans	8 µg/mL

Urease Inhibition

Urease inhibitors are crucial in treating infections caused by urease-positive bacteria. The target compound may exhibit urease inhibitory activity similar to that observed in other triazole derivatives, which have been shown to effectively reduce urease activity in vitro.

Case Study 1: Anticancer Efficacy

A recent study evaluated the anticancer effects of a series of triazole-pyrimidine compounds on breast cancer cells. The results indicated that certain derivatives led to a significant reduction in cell viability, with mechanisms involving oxidative stress and mitochondrial dysfunction being proposed.

Case Study 2: Antimicrobial Screening

In a comparative study of various triazole derivatives against common pathogens, it was found that compounds with similar structural features to the target compound exhibited potent antimicrobial activity, leading to further investigations into their clinical applications.

Comparison with Similar Compounds

Core Modifications

• Compound 5c (): N-(1-(2-((4-chlorobenzyl)thio)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-3-yl)-3,4,5-trimethoxybenzamide shares a 4-chlorobenzylthio group but differs in the triazolo core ([1,5-a] vs. [4,5-d]). Yield: 93% .
• TP-5 (): 3-Benzyl-7-(4-methylpiperazin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine replaces the 4-chlorobenzyl group with benzyl and substitutes piperidinyl ethanone with methylpiperazine. The absence of a thioether linkage and chlorine atom reduces lipophilicity, which could lower bioavailability .

Substituent Variations

• Compound 7b ():
  1-(4-(3-Benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethan-1-one lacks the 4-chlorobenzyl and thioether groups. The benzyl substituent and piperazine ring may reduce steric hindrance compared to the target compound’s bulkier 4-chlorobenzyl and piperidine groups .
• Compound 9e (): 2-((3-(4-(Morpholinomethyl)benzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)benzo[d]oxazole features a morpholine moiety instead of piperidinyl ethanone.